Cas no 52411-34-4 (1,2-Bis(2-aminophenoxy)ethane)

• Product Name: 1,2-Bis(2-aminophenoxy)ethane
• CAS No: 52411-34-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD00087648
• CID: 56229
• PubChem ID: 1811074
• Update Time: 2025-06-08

1,2-Bis(2-aminophenoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(o-aminophenoxy)ethane
• 1,2-Bis-(2-aminophenoxy)-ethane
• 1,2-Bis(2-aminophenoxy)ethane
• Ethylene Glycol Bis(2-aminophenyl) Ether
• 2-[2-(2-Aminophenoxy)ethoxy]phenylamine
• 2-[2-(2-aminophenoxy)ethoxy]aniline
• 2,2'-[Ethane-1,2-diylbis(oxy)]dianiline
• 2,2'-(Ethylenedioxy)dianiline
• 1,2-Di(o-aminophenoxy)ethane
• 2,2'-(ethane-1,2-diylbis(oxy))dianiline
• Enamine_001170
• MLS001195443
• 2,2-(Ethylenedioxy)dianiline
• HMS2859I03
• HMS1397F04
• BCP06902
• RW3975
• S
• Bis-(2-aminophenoxy)-ethane
• CHEMBL1708016
• EU-0017646
• EN300-02384
• SY067169
• 1,2-Bis-(2-aminophenoxy)-ethane;2,2'-(Ethylenedioxy)dianiline
• Z56793625
• A870993
• 52411-34-4
• Benzenamine, 2,2'-[1,2-ethanediylbis(oxy)]bis-
• SMR000550754
• CS-0036462
• AKOS000115429
• DTXSID00365262
• MS-2652
• 2-(2-(2-aminophenoxy)ethoxy)phenylamine
• NS00032503
• E1365
• SCHEMBL864648
• FT-0623079
• 1,2,7,8-Dibenzo-1,8-diamino-3,6-dioxaoctane
• MFCD00087648
• STK792960
• DB-097676
• 1,2-Bis-(2-amino-phenoxy)ethane
• PSDFQEVOCCOOET-UHFFFAOYSA-N

• MDL： MFCD00087648
• Inchi： 1S/C14H16N2O2/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8H,9-10,15-16H2
• InChI Key： PSDFQEVOCCOOET-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCOC1C=CC=CC=1N

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• XLogP3: 2.2

Experimental Properties

• Color/Form: Quasi white crystals
• Density: 1.204
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 225°C/1mmHg(lit.)
• Flash Point: 253.5 ºC
• Refractive Index: 1.631
• PSA: 70.50000
• LogP: 3.47120

1,2-Bis(2-aminophenoxy)ethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2-Bis(2-aminophenoxy)ethane

Comprehensive Overview of 1,2-Bis(2-aminophenoxy)ethane (CAS No. 52411-34-4): Properties, Applications, and Industry Insights

1,2-Bis(2-aminophenoxy)ethane (CAS No. 52411-34-4) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in advanced material science. This aromatic diamine derivative features two 2-aminophenoxy groups linked by an ethylene bridge, making it a valuable intermediate in polymer synthesis and nanotechnology. With growing interest in high-performance polymers and smart materials, researchers are increasingly exploring its potential in cutting-edge fields like epoxy resin modification and crosslinking agents.

The compound's thermal stability and reactive amino groups make it particularly attractive for developing heat-resistant coatings and adhesive formulations. Recent studies highlight its role in improving the mechanical properties of polyimide films, a topic frequently searched in materials science communities. As industries seek eco-friendly alternatives to traditional materials, 1,2-Bis(2-aminophenoxy)ethane has gained attention for enabling sustainable polymer chemistry solutions with reduced environmental impact.

From a synthetic perspective, the production of CAS 52411-34-4 involves carefully controlled etherification and reduction steps. Analytical techniques like HPLC and mass spectrometry are critical for quality control, addressing common queries about purity verification methods in specialty chemicals. The compound's structure-activity relationship continues to be a focus area, with computational chemistry approaches helping predict its behavior in complex multi-component systems.

In pharmaceutical research, while not an active ingredient itself, 1,2-Bis(2-aminophenoxy)ethane serves as a building block for drug delivery scaffolds due to its ability to form stable hydrogen bonds. This aligns with trending searches about biocompatible materials and targeted therapy platforms. Its symmetrical structure also makes it interesting for molecular imprinting applications, particularly in sensor development for environmental monitoring.

The global market for specialty diamines like 52411-34-4 is expanding, driven by demand from electronics and aerospace sectors. Frequently asked questions revolve around its storage conditions, handling precautions, and commercial availability in different purity grades. Recent patents demonstrate innovative uses in flexible electronics and energy storage devices, reflecting industry shifts toward wearable technology solutions.

Environmental and regulatory aspects of 1,2-Bis(2-aminophenoxy)ethane production have become prominent discussion points, especially regarding green chemistry metrics and waste minimization strategies. Researchers are investigating catalytic synthesis routes to improve atom economy, responding to academic searches about sustainable chemical processes. Life cycle assessment studies are increasingly important for such intermediates in the context of circular economy principles.

Advanced characterization studies using X-ray crystallography and spectroscopic methods have revealed fascinating insights into the compound's conformational flexibility and intermolecular interactions. These findings address technical queries about structure-property correlations that appear in materials science forums. The compound's ability to form metal-organic complexes has also sparked interest in coordination chemistry applications.

From a commercial standpoint, suppliers often receive inquiries about custom synthesis options and bulk pricing for CAS 52411-34-4. The development of analytical standards and reference materials containing this compound has grown alongside increased quality requirements in industrial applications. Proper documentation of physicochemical properties remains crucial for regulatory compliance and technical datasheets.

Emerging research directions include exploring 1,2-Bis(2-aminophenoxy)ethane's potential in self-healing materials and stimuli-responsive systems, topics generating significant academic interest. Its compatibility with click chemistry approaches makes it valuable for modular synthesis strategies. As industries prioritize material innovation, this compound continues to demonstrate remarkable adaptability across multiple technological domains.